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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for utilizing

GSK583, a potent and selective RIPK2 kinase inhibitor, in a mouse model of peritonitis. This

information is intended to guide researchers in studying the anti-inflammatory effects of

GSK583 in the context of acute peritoneal inflammation.

Introduction
GSK583 is a highly selective and potent inhibitor of Receptor-Interacting Protein Kinase 2

(RIPK2), a critical signaling node in the innate immune system.[1][2] RIPK2 is essential for the

downstream signaling of the intracellular pattern recognition receptors NOD1 and NOD2, which

recognize bacterial peptidoglycans.[2] Activation of the NOD1/2-RIPK2 pathway leads to the

production of pro-inflammatory cytokines and chemokines, driving inflammatory responses. By

inhibiting RIPK2, GSK583 effectively blocks this cascade, making it a valuable tool for

investigating the role of RIPK2 in inflammatory diseases.[1][2] The mouse peritonitis model is a

widely used and robust in vivo assay to study acute inflammation, characterized by the rapid

recruitment of leukocytes, primarily neutrophils, into the peritoneal cavity.
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Mechanism of Action of GSK583
GSK583 is an orally active and selective inhibitor of RIPK2 kinase with an IC50 of 5 nM.[1] It

functions by competing with ATP for the binding site on the RIPK2 kinase domain. This

inhibition prevents the autophosphorylation and subsequent activation of RIPK2, thereby

blocking the downstream activation of NF-κB and MAPK signaling pathways. Consequently, the

production and release of key inflammatory mediators such as TNF-α, IL-6, and chemokines

are suppressed.[1]
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Caption: GSK583 inhibits RIPK2, blocking the NOD2 signaling cascade.
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Experimental Protocols
This section provides detailed protocols for inducing peritonitis in mice and for the

administration of GSK583 to evaluate its anti-inflammatory efficacy.

Muramyl Dipeptide (MDP)-Induced Peritonitis Model
This model is particularly relevant for studying the effects of GSK583 as MDP is a specific

ligand for NOD2, which signals through RIPK2.

Materials:

GSK583

Vehicle (e.g., 0.5% methylcellulose)

Muramyl dipeptide (MDP)

Sterile phosphate-buffered saline (PBS)

8-12 week old C57BL/6 or BALB/c mice

Gavage needles

Syringes and needles (25-27G)

Peritoneal lavage buffer (ice-cold PBS with 2 mM EDTA)

FACS tubes

Antibodies for flow cytometry (e.g., anti-Ly6G for neutrophils, anti-F4/80 for macrophages)

Hemocytometer or automated cell counter

Microcentrifuge tubes

ELISA kits for cytokine analysis (e.g., TNF-α, IL-6, KC)

Procedure:
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GSK583 Preparation: Prepare a suspension of GSK583 in the chosen vehicle at the desired

concentrations (e.g., 0.1, 1, and 10 mg/kg).[1]

Animal Dosing: Administer GSK583 or vehicle orally (p.o.) to mice 15-30 minutes prior to the

MDP challenge.[1]

Peritonitis Induction: Prepare a solution of MDP in sterile PBS. Induce peritonitis by

administering an intraperitoneal (i.p.) injection of MDP (e.g., 30 µg per mouse).[1]

Sample Collection: At a predetermined time point post-MDP challenge (e.g., 4 hours for

neutrophil recruitment), euthanize the mice.[1]

Peritoneal Lavage: Expose the peritoneal cavity and perform a lavage by injecting 5-10 mL

of ice-cold peritoneal lavage buffer. Gently massage the abdomen to dislodge cells, and then

carefully collect the lavage fluid.

Cell Analysis:

Determine the total number of cells in the lavage fluid using a hemocytometer or an

automated cell counter.

Perform differential cell counts to quantify neutrophils, macrophages, and other immune

cells using flow cytometry with specific cell surface markers.

Cytokine Analysis: Centrifuge the peritoneal lavage fluid and collect the supernatant.

Measure the levels of pro-inflammatory cytokines and chemokines (e.g., TNF-α, IL-6, KC)

using ELISA kits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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